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Compound of Interest

Compound Name: 4-Butylaniline-d9
Cat. No.: B12405333
Get Quote
\ J

For researchers, scientists, and professionals in drug development, the quality and consistency
of isotopically labeled compounds are paramount. This guide provides an in-depth overview of
the supplier specifications and quality control methodologies for 4-Butylaniline-d9, a
deuterated analogue of 4-butylaniline. Understanding these parameters is crucial for ensuring
the accuracy and reproducibility of experimental results.

Supplier Specifications

4-Butylaniline-d9 is available from several suppliers, each with its own quality specifications.
The following table summarizes the key quantitative data from various suppliers to facilitate
easy comparison.
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Specification MedChem Express LGC Standards
CAS Number 1219794-78-1 1219794-78-1
Molecular Formula C10HeDaN[1] C10D9oHeN[2]
Molecular Weight 158.29[1] 158.2883[2]
Chemical Purity 97.2%][1] >98%

Isotopic Purity (Atom % D) Not Specified > 98 atom % D
Physical Form Powder Neat

Solubility 10 mM in DMSO Not Specified
Storage Conditions -20°C for 3 years (Powder) Not Specified

Quality Control and Experimental Protocols

The quality of 4-Butylaniline-d9 is typically assessed through a combination of analytical
techniques designed to determine its chemical and isotopic purity. While specific protocols may
vary between suppliers, the following methodologies represent the industry standard for the
quality control of deuterated compounds.

Chemical Purity Analysis

The chemical purity of 4-Butylaniline-d9 is generally determined using Gas Chromatography-
Mass Spectrometry (GC-MS). This technique separates the main compound from any potential
impurities, which are then identified and quantified by mass spectrometry.

Experimental Protocol: GC-MS for Chemical Purity

o Sample Preparation: A dilute solution of 4-Butylaniline-d9 is prepared in a suitable volatile
solvent, such as methanol or dichloromethane.

« Injection: A small volume (typically 1 pL) of the sample is injected into the GC.
e Gas Chromatography:

o Column: A non-polar capillary column (e.g., DB-5ms) is commonly used.
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o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: A temperature gradient is employed to ensure the separation
of components with different boiling points. A typical program might start at a low
temperature (e.g., 50°C), hold for a few minutes, and then ramp up to a higher
temperature (e.g., 250°C).

e Mass Spectrometry:
o lonization: Electron lonization (EI) is typically used.

o Detection: The mass spectrometer is set to scan a mass range that includes the molecular
ion of 4-Butylaniline-d9 and any expected impurities.

o Data Analysis: The chemical purity is calculated by integrating the peak area of 4-
Butylaniline-d9 and comparing it to the total area of all detected peaks.

Isotopic Purity Analysis

The isotopic purity, or the extent of deuteration, is a critical parameter for deuterated
compounds. This is often determined using Nuclear Magnetic Resonance (NMR) spectroscopy
or high-resolution mass spectrometry.

Experimental Protocol: NMR for Isotopic Purity

o Sample Preparation: A sample of 4-Butylaniline-d9 is dissolved in a suitable deuterated
solvent (e.g., chloroform-d, methanol-d4).

* 'H NMR Spectroscopy:

o A proton NMR spectrum is acquired. The absence or significant reduction of signals
corresponding to the protons in the butyl chain confirms successful deuteration.

o The isotopic purity can be estimated by comparing the integration of any residual proton
signals in the butyl group to the integration of the aromatic protons.

e 2H NMR Spectroscopy:
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o Adeuterium NMR spectrum can be acquired to directly observe the deuterium signals,

confirming the positions of deuteration.
o Data Analysis: The atom % D is calculated based on the relative integrations of the proton

and/or deuterium signals.

Quality Control Workflow

The following diagram illustrates a typical quality control workflow for the production of 4-
Butylaniline-d9, from the initial starting materials to the final product release.
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A typical quality control workflow for 4-Butylaniline-d9.

Factors Influencing Final Product Quality

The final quality of 4-Butylaniline-d9 is dependent on several factors throughout the
manufacturing process. The diagram below outlines the key logical relationships that determine

the purity and integrity of the end product.
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Key factors influencing the final quality of 4-Butylaniline-d9.

In conclusion, a thorough understanding of supplier specifications and the underlying quality

control methodologies is essential for any researcher utilizing 4-Butylaniline-d9. By carefully
considering the chemical and isotopic purity, and being aware of the factors that can influence
these parameters, scientists can ensure the reliability and integrity of their experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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